Cas no 28491-57-8 (7-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one)

• Product Name: 7-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one
• CAS No: 28491-57-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1110326
• PubChem ID: 12536266
• Update Time: 2025-04-20

7-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one
• 7-methyl-1H-pyrazolo[1,5-a]pyrimidin-2-one
• SCHEMBL2266171
• 28491-57-8
• DTXSID00501668
• 7-Methylpyrazolo[1,5-a]pyrimidin-2(1H)-one

• Inchi： 1S/C7H7N3O/c1-5-2-3-8-6-4-7(11)9-10(5)6/h2-4H,1H3,(H,9,11)
• InChI Key： LJSHZZYYDPYJKB-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=CC=C(C)N2N1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines